Cas no 14049-41-3 (1,3-Benzodioxole, 2-ethyl-2-methyl-)

• Product Name: 1,3-Benzodioxole, 2-ethyl-2-methyl-
• CAS No: 14049-41-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1294306
• PubChem ID: 12608160
• Update Time: 2025-04-20

1,3-Benzodioxole, 2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 2-ethyl-2-methyl-
• 2-ethyl-2-methyl-1,3-benzodioxole
• 14049-41-3
• AATQNQRLPHKUQY-UHFFFAOYSA-N
• 2-Ethyl-2-methyl-2H-1,3-benzodioxole
• DTXSID20504237
• SCHEMBL9428200

• Inchi： 1S/C10H12O2/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7H,3H2,1-2H3
• InChI Key： AATQNQRLPHKUQY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1(C)CC

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 31.6